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Compound of Interest

Compound Name: FzM1

Cat. No.: B607576 Get Quote

Providing essential safety and logistical information for the proper disposal of the research

chemical FzM1 is critical for maintaining a safe laboratory environment. Due to the absence of

a publicly available, specific Safety Data Sheet (SDS) for FzM1 (CAS 1680196-54-6), this

guide outlines general best-practice procedures for the disposal of a potent, solid research

chemical of this nature. It is imperative to consult your institution's Environmental Health and

Safety (EHS) department before proceeding with any disposal protocol.

FzM1 is a negative allosteric modulator of the Frizzled receptor FZD4 and is utilized in research

related to the WNT/β-catenin signaling pathway.[1][2][3] As a bioactive small molecule, it

should be handled with care, and its disposal must be managed to prevent environmental

contamination and ensure personnel safety.

Summary of FzM1 Chemical Data
For quick reference, the following table summarizes the key chemical properties of FzM1.
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Property Value

Chemical Name
N-[3-hydroxy-5-(2-thienyl)phenyl]-N'-2-

naphthalenyl-urea[2]

CAS Number 1680196-54-6[1][2][3]

Molecular Formula C21H16N2O2S[2]

Molecular Weight 360.43 g/mol

Appearance White to beige powder

Solubility Soluble in DMSO[1]

Experimental Protocols: General Disposal
Procedure for Solid Research Chemicals
The following protocol provides a general framework for the disposal of small quantities of solid

research chemicals like FzM1 in a laboratory setting. This procedure should be adapted to

comply with your institution's specific guidelines.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves (nitrile or neoprene).

2. Waste Identification and Segregation:

FzM1 waste should be considered hazardous chemical waste.

Do not mix FzM1 waste with other waste streams unless explicitly permitted by your EHS

department.

3. Waste Collection:

Solid Waste:
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Place contaminated materials such as gloves, weighing paper, and pipette tips into a

designated, labeled hazardous waste container.

The container must be made of a material compatible with the chemical and must have a

secure lid.

Unused or Expired FzM1:

Keep the chemical in its original, tightly sealed container.

Label the container clearly as "Hazardous Waste" and include the full chemical name and

CAS number.

4. Waste Storage:

Store the hazardous waste container in a designated satellite accumulation area.

This area should be in a well-ventilated location, away from incompatible materials.

5. Waste Disposal Request:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Provide them with all necessary information about the waste, including the chemical name,

quantity, and any other relevant details.

Mandatory Visualization: FzM1 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of FzM1,

emphasizing the central role of institutional safety protocols.
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Caption: Decision workflow for the proper disposal of FzM1.

By adhering to these general guidelines and, most importantly, the specific protocols

established by your institution's EHS department, you can ensure the safe and compliant

disposal of the research chemical FzM1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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